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Compound of Interest

Compound Name: (2-Bromothiazol-4-yl)methanol

Cat. No.: B151087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

(2-Bromothiazol-4-yl)methanol. A comprehensive Safety Data Sheet (SDS) with complete

quantitative toxicological and flammability data is not publicly available at the time of this

writing. The information herein is compiled from supplier data for (2-Bromothiazol-4-
yl)methanol and Safety Data Sheets for structurally similar compounds. This guide should be

used as a supplement to, and not a replacement for, a thorough risk assessment and

adherence to all applicable laboratory safety protocols and regulations.

Chemical Identification and Physical Properties
(2-Bromothiazol-4-yl)methanol is a heterocyclic organic compound utilized as a building

block in the synthesis of pharmaceuticals and other specialty chemicals. Understanding its

fundamental properties is the first step in ensuring its safe handling.
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Property Value Reference

CAS Number 5198-86-7 [1]

Molecular Formula C₄H₄BrNOS [1]

Molecular Weight 194.05 g/mol [1]

Appearance Light yellow liquid [1]

Purity ≥ 95% (NMR) [1]

Boiling Point 56 °C at 10 Torr [2]

Density 1.899 ± 0.06 g/cm³ (Predicted) [2]

Storage Store at 0-8 °C [1]

Hazard Identification and Classification
While a specific GHS classification for (2-Bromothiazol-4-yl)methanol is not readily available,

data from structurally similar compounds, such as (2-Bromo-4-methylthiazol-5-yl)methanol and

(4-Bromothiazol-5-yl)methanol, suggest the following potential hazards.[3][4]

Potential GHS Hazard Classification (extrapolated):

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[4]

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[3][4]

Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[3]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System, H335:

May cause respiratory irritation.[3][4]

Signal Word: Warning[4]

GHS Pictogram (extrapolated):

Exclamation Mark (GHS07)[4]
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Hazard Statements (H-Statements) (extrapolated):

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3][4]

Precautionary Statements (P-Statements) (extrapolated):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4]

P264: Wash skin thoroughly after handling.[3]

P270: Do not eat, drink or smoke when using this product.[3]

P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[3][4]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3][4]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][4]

P312: Call a POISON CENTER or doctor/physician if you feel unwell.[3]

P330: Rinse mouth.

P332 + P313: If skin irritation occurs: Get medical advice/attention.
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P337 + P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[3]

P405: Store locked up.[3]

P501: Dispose of contents/container to an approved waste disposal plant.[3]

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the lack of specific experimental data for (2-Bromothiazol-4-yl)methanol, the following

protocols are based on general best practices for handling potentially hazardous laboratory

chemicals.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling this compound to determine

the appropriate level of PPE.
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Start: Handling (2-Bromothiazol-4-yl)methanol

Conduct Risk Assessment

Select Appropriate PPE

Use a respirator if ventilation is inadequate or for aerosol generation

If required

Wear standard laboratory coat Wear chemical-resistant gloves (e.g., nitrile) Wear safety glasses with side shields or chemical goggles Consider a face shield for splash hazards

Proceed with Experiment

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.

First-Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First-Aid Protocol

Inhalation

1. Remove the individual to fresh air. 2. If

breathing is difficult, provide oxygen. 3. If

breathing has stopped, give artificial respiration.

4. Seek immediate medical attention.[3]

Skin Contact

1. Immediately remove contaminated clothing.

2. Flush the affected area with plenty of soap

and water for at least 15 minutes. 3. If skin

irritation persists, seek medical attention.[3]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. 2. Remove contact

lenses if present and easy to do. 3. Seek

immediate medical attention.[3]

Ingestion

1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. Never give anything by mouth to an

unconscious person. 4. Seek immediate medical

attention.[3]

Accidental Release Measures
Prompt and safe cleanup of spills is essential to prevent exposure and environmental

contamination.
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Spill of (2-Bromothiazol-4-yl)methanol

Evacuate immediate area

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill with inert absorbent material (e.g., sand, vermiculite)

Carefully collect the absorbed material into a sealed container

Decontaminate the spill area with a suitable cleaning agent

Dispose of waste in accordance with local, state, and federal regulations

Report the incident to the appropriate safety personnel

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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